Cas no 78847-67-3 (4-Acridinecarboxylic acid, 9,10-dihydro-6-methyl-9-oxo-)

• Product name: 4-Acridinecarboxylic acid, 9,10-dihydro-6-methyl-9-oxo-
• CAS No: 78847-67-3
• MF: C₁₅H₁₁NO₃
• MW: 253.252743959427
• CID: 533759
• PubChem ID: 13257848

4-Acridinecarboxylic acid, 9,10-dihydro-6-methyl-9-oxo- Chemical and Physical Properties

Names and Identifiers

• 4-Acridinecarboxylic acid, 9,10-dihydro-6-methyl-9-oxo-
• 6-methyl-9-oxo-10H-acridine-4-carboxylic acid
• 78847-67-3
• 6-METHYL-9-OXO-9,10-DIHYDROACRIDINE-4-CARBOXYLIC ACID
• SCHEMBL10863663
• DTXSID40532496

• Inchi： InChI=1S/C15H11NO3/c1-8-5-6-9-12(7-8)16-13-10(14(9)17)3-2-4-11(13)15(18)19/h2-7H,1H3,(H,16,17)(H,18,19)
• InChI Key： XNDCKKLPPGXOMJ-UHFFFAOYSA-N
• SMILES： CC1=CC2=C(C=C1)C(=O)C3=C(N2)C(=CC=C3)C(=O)O

Computed Properties

• Exact Mass: 253.07389321g/mol
• Monoisotopic Mass: 253.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 66.4Ų